Cas no 223557-19-5 (4-Bromo-N-propylbenzamide)

• Product Name: 4-Bromo-N-propylbenzamide
• CAS No: 223557-19-5
• MF: C₁₀H₁₂BrNO
• MW: 242.11238193512
• MDL: MFCD01212029
• CID: 244573
• PubChem ID: 3113344
• Update Time: 2025-05-21

4-Bromo-N-propylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-N-propylbenzamide
• Benzamide,4-bromo-N-propyl-
• N-Propyl 4-bromobenzamide
• 4-Bromo-N-propyl-benzamide
• 4-bromo-N-propylbenzamide(SALTDATA: FREE)
• N-n-propyl-4-bromobenzamide
• 223557-19-5
• AKOS000188175
• YIA55719
• SCHEMBL1927462
• BS-23798
• MFCD01212029
• DTXSID00389387
• A878579
• SR-01000317913
• HFHYZJDMVOCWSV-UHFFFAOYSA-N
• SR-01000317913-1
• SB76801
• CS-0206482
• N-n-propyl 4-bromobenzamide
• STK000043

• MDL： MFCD01212029
• Inchi： 1S/C10H12BrNO/c1-2-7-12-10(13)8-3-5-9(11)6-4-8/h3-6H,2,7H2,1H3,(H,12,13)
• InChI Key： HFHYZJDMVOCWSV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(NCCC)=O

Computed Properties

• Exact Mass: 241.01000
• Monoisotopic Mass: 241.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.1A^2

Experimental Properties

• Density: 1.352
• Boiling Point: 352°Cat760mmHg
• Flash Point: 166.7°C
• Refractive Index: 1.547
• PSA: 29.10000
• LogP: 2.97980
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-Bromo-N-propylbenzamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-Bromo-N-propylbenzamide

4-Bromo-N-propylbenzamide (CAS No. 223557-19-5): Properties, Applications, and Market Insights

4-Bromo-N-propylbenzamide (CAS No. 223557-19-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This brominated benzamide derivative is characterized by its unique molecular structure, which combines a bromo-substituted benzene ring with a propylamide side chain. The compound's distinct chemical properties make it a valuable intermediate in synthetic chemistry and drug discovery.

The growing interest in 4-Bromo-N-propylbenzamide synthesis and applications reflects broader trends in chemical research, where researchers are increasingly focused on developing novel compounds with potential biological activity. Recent studies have explored its role as a building block for more complex molecules, particularly in the development of small-molecule therapeutics and specialty chemicals. The compound's molecular weight of 226.11 g/mol and its specific solubility characteristics contribute to its versatility in various chemical processes.

From a commercial perspective, the demand for high-purity 4-Bromo-N-propylbenzamide has been steadily increasing, driven by its applications in pharmaceutical intermediates and specialty chemical formulations. Manufacturers and suppliers are focusing on developing efficient synthetic routes for 4-Bromo-N-propylbenzamide to meet the growing needs of research institutions and industrial laboratories. The compound's stability under standard laboratory conditions makes it particularly attractive for storage and transportation.

Recent advancements in benzamide derivative research have highlighted the potential of compounds like 4-Bromo-N-propylbenzamide in addressing current challenges in medicinal chemistry. Researchers are particularly interested in its potential as a precursor for compounds with specific biological activities, though these applications remain in the exploratory phase. The compound's structural features allow for various modifications, making it a versatile starting material for synthetic chemists.

Quality control and analytical characterization of 4-Bromo-N-propylbenzamide are critical aspects of its production and application. Standard analytical techniques including HPLC analysis, NMR spectroscopy, and mass spectrometry are routinely employed to verify the compound's purity and structural integrity. These quality assurance measures ensure that researchers and industrial users receive material that meets their exacting specifications for various applications.

The global market for specialty chemical intermediates like 4-Bromo-N-propylbenzamide continues to evolve, with increasing emphasis on sustainable production methods and green chemistry principles. Manufacturers are exploring more efficient synthetic pathways that minimize waste and reduce environmental impact while maintaining high yields and purity standards. This aligns with broader industry trends toward more sustainable chemical production practices.

In research settings, 4-Bromo-N-propylbenzamide has shown promise as a versatile building block for the synthesis of more complex molecular architectures. Its bromine substituent offers opportunities for further functionalization through various cross-coupling reactions, while the amide functionality provides additional sites for chemical modification. These features make it particularly valuable in combinatorial chemistry and drug discovery programs.

Storage and handling recommendations for 4-Bromo-N-propylbenzamide follow standard laboratory protocols for organic compounds. The material is typically stored at room temperature in tightly sealed containers, protected from moisture and light. Proper handling procedures ensure the compound's stability and longevity, maintaining its quality for research and industrial applications.

Future research directions for 4-Bromo-N-propylbenzamide derivatives may explore their potential in various specialty applications, though current studies remain focused on its fundamental chemical properties and synthetic utility. The compound's structural features continue to attract interest from researchers investigating novel chemical entities with potential applications across multiple industries.

As the chemical industry continues to evolve, compounds like 4-Bromo-N-propylbenzamide (CAS No. 223557-19-5) demonstrate the importance of specialized intermediates in advancing both academic research and industrial applications. Its unique combination of chemical properties ensures its ongoing relevance in synthetic chemistry and materials science, while ongoing research may uncover new applications for this versatile compound.